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Compound of Interest

Compound Name: Potassium hydride

Cat. No.: B1199103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of
potassium hydride (KH) powder. It is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize or are considering the use of this
highly reactive and potent superbase in their work. This document summarizes key quantitative
data, details relevant experimental protocols for property determination, and provides visual
representations of important processes and relationships.

Core Physical and Chemical Properties

Potassium hydride is an inorganic compound with the chemical formula KH. It is an alkali
metal hydride characterized by an ionic bond between the potassium cation (K*) and the
hydride anion (H™). In its pure form, it is a white crystalline solid, though commercial
preparations often appear as a gray powder.[1] Due to its extreme reactivity with water and air,
it is typically supplied as a 20-35% dispersion in mineral oil or paraffin wax to ensure safer
handling and storage.[1][2]

Quantitative Physical Data

The following tables summarize the key physical and thermodynamic properties of potassium
hydride powder.
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General Properties Value References
Chemical Formula KH [1]
Molar Mass 40.1062 g/mol [1]
Appearance White to gray crystalline o

powder
Density ~1.43 g/cm3 [1]
Thermodynamic Properties Value References
Decomposition Temperature ~400 °C [1]
Heat Capacity (C) 37.91 J/(mol-K) [1]
Standard Enthalpy of
Formation (AfH©298) 75782 kJimol s
Crystal Structure Value References
Crystal System Cubic [1]
Space Group Fm3m (No. 225) [1]
Structure Type Rock Salt (NaCl) [3]
Solubility Behavior References
Water Reacts violently [1][4]

Organic Solvents (e.g.,

benzene, diethyl ether)

Insoluble

[1]

Fused Hydroxides (e.g.,
molten NaOH)

Soluble

[1]

Experimental Protocols for Property Determination
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Accurate characterization of potassium hydride's physical properties requires specialized
experimental techniques due to its reactive nature. The following sections detail the
methodologies for determining its key characteristics.

Crystal Structure Determination via X-ray Diffraction
(XRD)

The crystal structure of potassium hydride is determined using powder X-ray diffraction
(XRD). Due to its sensitivity to air and moisture, the sample must be handled in an inert
atmosphere.

Methodology:

o Sample Preparation: Inside a glovebox with an inert atmosphere (e.g., argon or nitrogen), a
small amount of potassium hydride powder is loaded into a thin-walled glass capillary tube
(e.g., 0.5 mm diameter). The capillary is then hermetically sealed to prevent any contact with
air.[5]

» Instrument Setup: A powder diffractometer is used, typically with a copper X-ray source (Cu
Ka radiation, A = 1.54 A).[5] The instrument is configured for Debye-Scherrer transmission
geometry.

o Data Collection: The sealed capillary containing the sample is mounted on the diffractometer.
The X-ray beam is directed at the sample, and the diffraction pattern is collected over a
specified 20 range (e.g., 15-80°).[5]

o Data Analysis: The resulting diffraction pattern, a plot of intensity versus 26, is analyzed. The
positions of the diffraction peaks are used to determine the lattice parameters and the crystal
system. By comparing the experimental pattern with calculated patterns based on known
structures, the rock salt (NaCl-type) crystal structure of potassium hydride can be
confirmed.[5]

Thermal Stability Assessment by Thermogravimetric
Analysis (TGA)
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Thermogravimetric analysis (TGA) is employed to determine the thermal stability and
decomposition temperature of potassium hydride.

Methodology:

o Sample Preparation: A small, accurately weighed sample of potassium hydride (typically a
few milligrams) is placed in an inert crucible (e.g., alumina). This process is conducted in a
glovebox to prevent premature reaction.

e Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) to
provide a non-reactive atmosphere. The desired temperature program is set, which typically
involves a linear heating rate (e.g., 10 °C/min) over a specified temperature range.

o Data Collection: The crucible is placed in the TGA furnace, and the experiment is initiated.
The instrument continuously measures the sample's mass as a function of temperature.

o Data Analysis: The resulting TGA curve plots the percentage of weight loss against
temperature. The onset temperature of the significant weight loss step corresponds to the
decomposition of potassium hydride into potassium metal and hydrogen gas. This provides
a quantitative measure of its thermal stability.

Bulk Density Measurement

The bulk density of potassium hydride powder is determined by measuring the volume of a
known mass of the powder.

Methodology:

o Sample Preparation: A sufficient quantity of potassium hydride powder is handled in an
inert environment.

e Procedure:
o Adry, tared graduated cylinder of a specific volume (e.g., 250 mL) is used.[6]

o A known mass of the powder (e.g., 100 g) is gently introduced into the cylinder without
compaction.[6]
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o The powder is carefully leveled without unsettling it, and the apparent volume is read from
the cylinder's graduations.[6]

o The bulk density is calculated by dividing the mass of the powder by the measured
volume.[6]

o For tapped density, the cylinder is mechanically tapped a specified number of times to
achieve a more settled packing of the powder before the final volume is measured.[6]

Heat Capacity Determination

The heat capacity of air-sensitive powders like potassium hydride can be determined using
relaxation calorimetry.

Methodology:

o Sample Encapsulation: In an inert atmosphere, a small, weighed sample of potassium
hydride is placed in a hermetically sealed differential scanning calorimetry (DSC) pan. A
layer of Apiezon N grease can be added to improve thermal contact.[7][8]

o Calorimeter Setup: A relaxation calorimeter, such as that in a Quantum Design Physical
Property Measurement System (PPMS), is used.[7][8]

o Measurement Procedure: The technique involves a four-step measurement process to
accurately determine the heat capacity of the sample by subtracting the heat capacity of the
pan and grease.[7] This involves measuring the heat capacity of the empty pan with grease
and the sealed pan containing the sample.

o Data Analysis: By analyzing the thermal relaxation curves at various temperatures, the heat
capacity of the potassium hydride sample as a function of temperature can be determined
with high accuracy.[7]

Enthalpy of Formation Determination

The standard enthalpy of formation of potassium hydride can be determined using solution
calorimetry.

Methodology:
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o Calorimeter Setup: A solution calorimeter is used, which measures the heat change during a
chemical reaction.

e Reaction Scheme: The enthalpy of formation is determined indirectly by measuring the
enthalpies of reaction of potassium metal and potassium hydride with a suitable solvent
(e.g., an acid solution) in the calorimeter.

o Reaction 1: K(s) + H*(aq) » K*(aq) + %2 H2(g) (Enthalpy AH1)
o Reaction 2: KH(s) + H*(aq) — K*(aq) + Hz(g) (Enthalpy AH2)

» Data Collection: A known amount of potassium is reacted in the calorimeter, and the heat
evolved (AH1) is measured. Subsequently, a known amount of potassium hydride is
reacted under the same conditions, and the heat evolved (AHz) is measured.

o Calculation: According to Hess's law, the enthalpy of formation of potassium hydride (K(s) +
% Hz(g) — KH(s)) is calculated as the difference between the enthalpies of these two
reactions (AfH® = AH1 - AH2).

Visualizations: Workflows and Reactions

The following diagrams, created using the DOT language, illustrate key processes related to
potassium hydride.

Potassium Metal (K)

High-Temperature Reactor 2K + H2 - 2KH ] :
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Caption: Synthesis of Potassium Hydride from its Elements.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://www.benchchem.com/product/b1199103?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

N \

Click to download full resolution via product page

Caption: Reaction of Potassium Hydride with Water.
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Caption: Workflow for the Physical Characterization of KH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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